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Compound of Interest

Compound Name: Barium iodide hexahydrate

Cat. No.: B577068 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. Barium iodide hexahydrate, a soluble barium salt, requires careful

management due to its toxicity. This guide provides essential safety and logistical information

for its proper disposal.

Immediate Safety and Handling
Before beginning any disposal procedure, it is imperative to handle Barium iodide
hexahydrate with appropriate personal protective equipment (PPE). This compound is harmful

if swallowed or inhaled.[1][2]

Key Safety Precautions:

Ventilation: Always work in a well-ventilated area or under a chemical fume hood to avoid

inhalation of dust.[3]

Personal Protective Equipment (PPE): Wear safety glasses or goggles, chemical-resistant

gloves, and a lab coat.[3] For nuisance exposures, a P95 (US) or type P1 (EU EN 143) dust

mask may be used.[3]

Avoid Contact: Prevent contact with skin and eyes.[3] In case of contact, rinse the affected

area immediately with plenty of water.
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Handling: Avoid creating dust.[3] Do not eat, drink, or smoke when handling this product.[2]

Quantitative Data
The following table summarizes key quantitative data for Barium iodide.

Property Value Reference

Molecular Formula BaI₂·6H₂O [3]

Molecular Weight 391.14 g/mol [3]

Melting Point 740 °C / 1364 °F (anhydrous) [1]

Density
5.15 g/cm³ at 25 °C / 77 °F

(anhydrous)

Appearance White solid beads [1][4]

Solubility Soluble in water [4][5]

Step-by-Step Disposal Procedure
The primary principle for the safe disposal of soluble barium compounds is to convert them into

an insoluble, and therefore less toxic, form. Barium sulfate is an extremely insoluble and non-

toxic salt.[6] The following procedure outlines a method for the treatment and disposal of

barium iodide hexahydrate waste.

Experimental Protocol: Precipitation of Barium Sulfate

This protocol is adapted from general procedures for soluble barium salts.

Solution Preparation: Carefully dissolve the barium iodide hexahydrate waste in a large

volume of water in a suitable container.

Precipitation: While stirring, slowly add a stoichiometric excess of a sulfate solution, such as

3M sulfuric acid (H₂SO₄) or a saturated sodium sulfate (Na₂SO₄) solution. The excess sulfate

ensures the complete precipitation of barium ions.
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Digestion: Allow the mixture to stand overnight. This allows the barium sulfate precipitate to

fully form and settle.

Filtration: Separate the insoluble barium sulfate from the liquid by filtration.

Washing: Wash the collected barium sulfate precipitate with deionized water to remove any

remaining soluble impurities.

Drying: Dry the filtered barium sulfate.

Packaging and Labeling: Package the dried, insoluble barium sulfate in a sealed, clearly

labeled container for disposal.

Filtrate Neutralization: Neutralize the filtrate with a suitable base, such as sodium hydroxide

(NaOH), to a pH between 6 and 8.

Final Disposal: The neutralized filtrate can typically be discarded down the drain with copious

amounts of running water, provided it meets local regulations and does not contain other

hazardous materials. The packaged barium sulfate should be disposed of in a secured

sanitary landfill or through a licensed disposal company in accordance with all federal, state,

and local regulations.[3][7]

Always consult and adhere to your institution's specific waste disposal guidelines and local

regulations.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of barium iodide
hexahydrate.
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Caption: Workflow for the safe disposal of barium iodide hexahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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